Cas no 145107-27-3 (Oxireno[e]-1,3-benzodioxole,3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aR,5aR,6aR,6bR)- (9CI))

• Product Name: Oxireno[e]-1,3-benzodioxole,3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aR,5aR,6aR,6bR)- (9CI)
• CAS No: 145107-27-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 101868
• PubChem ID: 24872615
• Update Time: 2025-04-18

Oxireno[e]-1,3-benzodioxole,3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aR,5aR,6aR,6bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxireno[e]-1,3-benzodioxole,3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aR,5aR,6aR,6bR)- (9CI)
• (3aR,5aR,6aR,6bR)-2,2-dimethyl-3a,5a,6a,6b-tetrahydrooxireno[2,3-g][1,3]benzodioxole
• [3aR-(3aα,5aβ,6aβ,6bα)]-3a,5a,6a,6b-Tetrahydro-2,2-dimethyloxireno[e]-1,3-benzodioxole
• I10-1573
• [3aR-(3aalpha,5abeta,6abeta,6balpha)]-3a,5a,6a,6b-Tetrahydro-2,2-dimethyloxireno[e]-1,3-benzodioxole, 96%
• DTXSID20447993
• (3aR,5aR,6aR,6bR)-2,2-Dimethyl-3a,5a,6a,6b-tetrahydro-2H-oxireno[e][1,3]benzodioxole
• J-008057
• (3AR)-3A,5A,6A,6B-TETRAHYDRO-2,2-DI-METH
• 145107-27-3
• AKOS006237605
• [3aR-(3aalpha,5abeta,6abeta,6balpha)]-3a,5a,6a,6b-Tetrahydro-2,2-dimethyloxireno[e]-1,3-benzodioxole

• MDL： MFCD01863543
• Inchi： 1S/C9H12O3/c1-9(2)11-6-4-3-5-7(10-5)8(6)12-9/h3-8H,1-2H3/t5-,6-,7-,8-/m1/s1
• InChI Key： GAUDXMCZQNKKEF-WCTZXXKLSA-N
• SMILES： O1[C@@H]2C=C[C@@H]3[C@H]([C@H]12)OC(C)(C)O3

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Color/Form: Colorless and transparent liquid
• Density: 1.101 g/mL at 25 °C(lit.)
• Boiling Point: 79 °C/1.5 mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.476(lit.)
• PSA: 30.99000
• LogP: 0.84370
• Optical Activity: [α]18/D −56°, c = 1.3 in chloroform
• Solubility: Not determined

Oxireno[e]-1,3-benzodioxole,3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aR,5aR,6aR,6bR)- (9CI) Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals